Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H2O: expeditious approach to β-amino alcohols and β-aminothioethers

Green Chemistry Pub Date: 2005-08-31 DOI: 10.1039/B509288D

Abstract

Ring-opening of epoxides with various amines or thiols catalyzed by DABCO (1,4-diazabicyclic[2,2,2]octane) or Et3N (1 mol%) in water afforded the corresponding products in good to excellent yields under mild reaction conditions.

Graphical abstract: Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H2O: expeditious approach to β-amino alcohols and β-aminothioethers
Tertiary amines as highly efficient catalysts in the ring-opening reactions of epoxides with amines or thiols in H2O: expeditious approach to β-amino alcohols and β-aminothioethers
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